Cas no 2770498-72-9 ((9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate
• CAS No: 2770498-72-9
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 6242039
• PubChem ID: 165993830
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770498-72-9
• EN300-37397297
• (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate

• Inchi： 1S/C21H21NO2/c1-2-11-21(12-13-21)22-20(23)24-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19H,1,11-14H2,(H,22,23)
• InChI Key： MHTYITLGRBBQEG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC=C)CC1)=O

Computed Properties

• Exact Mass: 319.157228913g/mol
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate (CAS No. 2770498-72-9)

(9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate (CAS No. 2770498-72-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorenyl group and a cyclopropyl carbamate moiety. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The fluorenyl group, a tricyclic aromatic hydrocarbon, is known for its high stability and fluorescence properties. In the context of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate, this group enhances the compound's solubility and photophysical properties, making it an attractive candidate for fluorescence-based assays and imaging techniques. The cyclopropyl carbamate moiety, on the other hand, introduces additional reactivity and functionalization possibilities, which can be exploited for the development of new therapeutic agents.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the compound selectively targets and inhibits the activity of these enzymes, thereby reducing tumor growth in vitro and in vivo.

Another area of interest is the use of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate in drug delivery systems. The unique combination of its structural features allows for efficient encapsulation and controlled release of the compound, enhancing its therapeutic efficacy while minimizing side effects. This has been particularly useful in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate has also been explored for its potential in materials science. The compound's photophysical properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported that incorporating this compound into OLEDs results in improved device performance, including higher efficiency and longer operational lifetimes.

The synthesis of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-yl)cyclopropyl]carbamate has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 9-fluorenylmethyl chloroformate with 1-(allyl)cyclopropylamine under controlled conditions. This method has been shown to produce high yields of the desired product with minimal side reactions.

To further enhance the utility of (9H-fluoren-9-yl)methyl N-[1-(prop-2-en-1-y l)cycloprop yl]carbamate, researchers are exploring various modifications to its structure. For example, substituting different functional groups on the cyclopropyl ring or introducing additional fluorophores can alter the compound's properties and expand its range of applications. These modifications are being investigated for their potential to improve drug delivery, enhance imaging capabilities, and develop new therapeutic agents.

In conclusion, (9H-fluoren - 9 - ylmethyl N - [ 1 - ( prop - 2 - en - 1 - y l ) cyclopro pyl ] carbamate (CAS No. 2770498 - 72 - 9) is a versatile compound with promising applications in medicinal chemistry, drug delivery systems, and materials science. Its unique structural features and functional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.